![molecular formula C13H15NO5S B2943094 Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate CAS No. 896616-30-1](/img/structure/B2943094.png)
Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H15NO5S and its molecular weight is 297.33. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hemoglobin Oxygen Affinity Modulation
A study by Randad et al. (1991) investigated the use of compounds structurally related to Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate in modifying hemoglobin's oxygen affinity. These compounds were found to be potent allosteric effectors of hemoglobin, suggesting their potential in clinical and biological applications like ischemia, stroke, tumor radiotherapy, blood storage, and substitutes. This research highlights the compound's relevance in improving oxygen supply in various medical conditions (Randad et al., 1991).
Drug Precursor and Ligand Synthesis
Dotsenko et al. (2019) synthesized 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives using a compound similar to Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate. These derivatives serve as precursors for drug development and as perspective ligands, indicating the compound's utility in pharmaceutical synthesis (Dotsenko et al., 2019).
Role in Advanced Glycation End-Products
Nemet et al. (2006) discussed Methylglyoxal, a reactive alpha-oxoaldehyde similar to the compound . Methylglyoxal modifies proteins forming advanced glycation end-products, which are associated with diabetes and neurodegenerative diseases complications. This study suggests the significance of compounds like Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate in understanding and potentially treating these conditions (Nemet et al., 2006).
Novel Synthesis Methodologies
Gabriele et al. (2006) reported on the synthesis of 2,3-dihydrobenzo[1,4]dioxine derivatives, achieved through reactions involving compounds similar to Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate. This study demonstrates innovative methods in organic chemistry, contributing to the development of new synthetic routes and compounds (Gabriele et al., 2006).
properties
IUPAC Name |
methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5S/c1-7-8(2)20-12(10(7)13(16)17-3)14-11(15)9-6-18-4-5-19-9/h6H,4-5H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPHIDAAGPZXSMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)C2=COCCO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001330571 |
Source
|
Record name | methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001330571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID51085760 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
Methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate | |
CAS RN |
896616-30-1 |
Source
|
Record name | methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-4,5-dimethylthiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001330571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.